Cas no 1133325-57-1 (tert-Butyl 6-Oxo-7-(1S)-1-phenylethyl-4,7-diazabicyclo3.2.0heptane-4-carboxylate)

• Product Name: tert-Butyl 6-Oxo-7-(1S)-1-phenylethyl-4,7-diazabicyclo3.2.0heptane-4-carboxylate
• CAS No: 1133325-57-1
• MF: C₁₈H₂₄N₂O₃
• MW: 316.394764900208
• MDL: MFCD29917035
• CID: 4560907
• Update Time: 2025-07-24

tert-Butyl 6-Oxo-7-(1S)-1-phenylethyl-4,7-diazabicyclo3.2.0heptane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 7-oxo-6-((S)-1-phenylethyl)-2,6-diazabicyclo[3.2.0]heptane-2-carboxylate
• TERT-BUTYL 6-OXO-7-[(1S)-1-PHENYLETHYL]-4,7-DIAZABICYCLO[3.2.0]HEPTANE-4-CARBOXYLATE
• tert-butyl 7-oxo-6-[(1S)-1-phenylethyl]-2,6-diazabicyclo[3.2.0]heptane-2-carboxylate
• W12114
• t-Butyl 6-oxo-7-[(1S)-1-phenylethyl]-4,7-diazabicyclo[3.2.0]heptane-4-carboxylate
• tert-Butyl 6-Oxo-7-(1S)-1-phenylethyl-4,7-diazabicyclo3.2.0heptane-4-carboxylate

• MDL： MFCD29917035
• Inchi： 1S/C18H24N2O3/c1-12(13-8-6-5-7-9-13)20-14-10-11-19(15(14)16(20)21)17(22)23-18(2,3)4/h5-9,12,14-15H,10-11H2,1-4H3/t12-,14?,15?/m0/s1
• InChI Key： IYQAAZHLBBJUNB-GRTSSRMGSA-N
• SMILES： O=C1C2C(CCN2C(=O)OC(C)(C)C)N1[C@H](C1C=CC=CC=1)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 479
• XLogP3: 2.5
• Topological Polar Surface Area: 49.8

Additional information on tert-Butyl 6-Oxo-7-(1S)-1-phenylethyl-4,7-diazabicyclo3.2.0heptane-4-carboxylate

Introduction to Tert-Butyl 6-Oxo-7-(1S)-1-phenylethyl-4,7-diazabicyclo3.2.0heptane-4-carboxylate (CAS No. 1133325-57-1)

Tert-butyl 6-Oxo-7-(1S)-1-phenylethyl-4,7-diazabicyclo3.2.0heptane-4-carboxylate, identified by its CAS number 1133325-57-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic derivatives, characterized by its complex bicyclic structure and functional groups that contribute to its unique chemical properties and potential biological activities.

The molecular structure of Tert-butyl 6-Oxo-7-(1S)-1-phenylethyl-4,7-diazabicyclo3.2.0heptane-4-carboxylate incorporates a diazabicycloheptane core, which is a fused bicyclic system containing two nitrogen atoms. This structural motif is known for its stability and versatility in drug design, often serving as a scaffold for developing molecules with enhanced binding affinity and selectivity. The presence of the tert-butyl group at the 4-position and the 6-Oxo functionality at the 6-position further modulates the electronic and steric properties of the molecule, making it a promising candidate for further exploration.

One of the most intriguing aspects of this compound is its chiral center at the (1S)-1-position, which introduces optical isomerism. The specific stereochemistry of this center can significantly influence the biological activity of the molecule, making it essential to carefully consider during synthesis and characterization. The phenylethyl side chain provides an additional layer of complexity, potentially allowing for interactions with biological targets through hydrophobic and aromatic stacking interactions.

In recent years, there has been growing interest in heterocyclic compounds as pharmacophores due to their diverse biological activities and structural versatility. Research has shown that molecules containing diazabicycloheptane moieties can exhibit a wide range of pharmacological effects, including antimicrobial, anti-inflammatory, and antiviral properties. The compound Tert-butyl 6-Oxo-7-(1S)-1-phenylethyl-4,7-diazabicyclo3.2.0heptane-4-carboxylate is no exception and has been investigated for its potential therapeutic applications.

One of the key areas of research involving this compound has been its interaction with enzymes and receptors involved in metabolic pathways. Studies have suggested that the unique structural features of Tert-butyl 6-Oxo-7-(1S)-1-phenylethyl-4,7-diazabicyclo3.2.0heptane-4-carboxylate may allow it to modulate the activity of enzymes such as kinases and phosphodiesterases, which are critical targets in various diseases. Additionally, its ability to engage with biological membranes due to its lipophilic nature could make it an effective tool for studying membrane transport mechanisms.

The synthesis of Tert-butyl 6-Oxo-7-(1S)-1-phenylethyl-4,7-diazabicyclo3.2.0heptane-4-carboxylate presents several challenges due to its complex architecture. Traditional synthetic routes often involve multi-step processes that require careful optimization to ensure high yield and purity. Advances in catalytic methods and asymmetric synthesis have made it possible to produce enantiomerically pure forms of this compound, which is crucial for evaluating its biological activity without interference from racemic impurities.

In terms of pharmaceutical development, the potential applications of Tert-butyl 6-Oxo-7-(1S)-1-phenylethyl-4,7-diazabicyclo3.2.0heptane-4-carboxylate are vast. Its structural features make it a versatile scaffold for designing novel drug candidates targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases. Preclinical studies have begun to explore its efficacy in animal models, providing preliminary evidence of its therapeutic potential.

The chemical properties of this compound also make it an interesting subject for computational studies aimed at understanding its behavior in different environments. Molecular modeling techniques have been employed to predict how Tert-butyl 6-Oxo-7-(1S)-1-phenylethyl-4,7-diazabicyclo3.2.0heptane-4-carboxylate interacts with biological targets at the molecular level. These studies not only provide insights into its mechanism of action but also help in designing derivatives with improved pharmacological profiles.

As research in medicinal chemistry continues to evolve, compounds like Tert-butyl 6-Oxo-7-(1S)-1-phenylethyl-4,7-diazabicyclo3.2.0heptane-4-carboxylate are expected to play a crucial role in discovering new treatments for unmet medical needs. The combination of innovative synthetic strategies and advanced computational methods will be essential in unlocking their full potential and translating laboratory findings into clinical applications.